Cas no 91600-19-0 (1-benzyl-3-methylpiperidin-4-ol)

• Product Name: 1-benzyl-3-methylpiperidin-4-ol
• CAS No: 91600-19-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD09701317
• CID: 1964995
• PubChem ID: 13611492
• Update Time: 2025-05-19

1-benzyl-3-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-methylpiperidin-4-ol
• SureCN914717
• 1-BENZYL-3-METHYL-PIPERIDIN-4-OL
• AGN-PC-00NAH1
• KB-132121
• AM101586
• 3-methyl-1-(phenylmethyl)-4-piperidinol
• 1-benzyl-4-hydroxy-3-methylpiperidine
• (rac)-1-Benzyl-3-methyl-piperidin-4-ol
• SC1332
• 3-methyl-1-(phenylmethyl)piperidin-4-ol
• N-benzyl-3-methylpiperidine-4-ol
• N-Benzyl-3-methyl-4-piperidinol
• EN300-225420
• SCHEMBL914717
• MFCD09701317
• PB48228
• AKOS024262201
• DTXSID50544989
• 4-Piperidinol, 3-methyl-1-(phenylmethyl)-, (3R,4S)-rel-
• FMHMBUYJMBGGPO-UHFFFAOYSA-N
• (3S,4S)-1-benzyl-3-methyl-piperidin-4-ol
• Z1509527068
• SB39892
• DA-18139
• CS-0240129
• 373604-42-3
• 4-Piperidinol, 3-methyl-1-(phenylmethyl)-
• 91600-19-0
• PB42675
• DTXCID40495774

• MDL： MFCD09701317
• Inchi： 1S/C13H19NO/c1-11-9-14(8-7-13(11)15)10-12-5-3-2-4-6-12/h2-6,11,13,15H,7-10H2,1H3
• InChI Key： FMHMBUYJMBGGPO-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C=CC=CC=2)CC1C

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.064
• Boiling Point: 326 ºC
• Flash Point: 104 ºC
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-benzyl-3-methylpiperidin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-benzyl-3-methylpiperidin-4-ol

Comprehensive Overview of 1-Benzyl-3-methylpiperidin-4-ol (CAS No. 91600-19-0): Properties, Applications, and Industry Insights

1-Benzyl-3-methylpiperidin-4-ol (CAS No. 91600-19-0) is a piperidine derivative with a unique structural framework, combining a benzyl group and a hydroxyl functional group. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. The 1-benzyl-3-methylpiperidin-4-ol structure features a six-membered piperidine ring, which is a common motif in bioactive molecules, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for piperidine derivatives like 1-benzyl-3-methylpiperidin-4-ol has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its potential as a building block for CNS-targeting compounds, given the piperidine ring's prevalence in neurologically active drugs. The compound's CAS 91600-19-0 is frequently searched in academic databases, reflecting its relevance in modern chemistry.

The synthesis of 1-benzyl-3-methylpiperidin-4-ol typically involves multi-step organic reactions, including reductive amination and hydroxylation. Its chemical properties, such as solubility in polar solvents and stability under standard conditions, make it suitable for laboratory and industrial use. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for pharmaceutical applications.

From an industrial perspective, CAS 91600-19-0 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring catalytic methods to produce 1-benzyl-3-methylpiperidin-4-ol with minimal waste. This aligns with the broader trend of optimizing organic synthesis pathways to reduce carbon footprints—a topic frequently queried in search engines.

Another area of interest is the compound's potential in medicinal chemistry. The 1-benzyl-3-methylpiperidin-4-ol scaffold has been studied for its interactions with biological targets, particularly in the development of receptor modulators. Its structural flexibility allows for modifications that can enhance binding affinity or selectivity, a key focus in drug design forums and publications.

Safety and handling of 1-benzyl-3-methylpiperidin-4-ol are also frequently searched topics. While not classified as hazardous under standard regulations, proper lab practices—such as using personal protective equipment (PPE)—are recommended. This underscores the importance of chemical safety data sheets (SDS), which are often downloaded for CAS No. 91600-19-0.

In summary, 1-Benzyl-3-methylpiperidin-4-ol (CAS No. 91600-19-0) is a compound of broad scientific and industrial relevance. Its applications span from pharmaceutical intermediates to material science, with ongoing research exploring its full potential. As sustainability and efficiency dominate chemical discourse, this piperidine derivative remains a subject of innovation and inquiry.